Cas no 134553-54-1 (b-D-Glucopyranoside,(1R)-1-ethenyl-1,5-dimethyl-4-hexen-1-yl 6-O-b-D-xylopyranosyl-)
134553-54-1 structure
Product Name:b-D-Glucopyranoside,(1R)-1-ethenyl-1,5-dimethyl-4-hexen-1-yl 6-O-b-D-xylopyranosyl-
CAS No:134553-54-1
MF:C21H36O10
MW:448.504548072815
CID:162448
PubChem ID:131802
Update Time:2025-04-19
b-D-Glucopyranoside,(1R)-1-ethenyl-1,5-dimethyl-4-hexen-1-yl 6-O-b-D-xylopyranosyl- Chemical and Physical Properties
Names and Identifiers
-
- b-D-Glucopyranoside,(1R)-1-ethenyl-1,5-dimethyl-4-hexen-1-yl 6-O-b-D-xylopyranosyl-
- (2S,3R,4S,5S,6R)-2-(3,7-dimethylocta-1,6-dien-3-yloxy)-6-[[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxymethyl]oxane-3,4,5-triol
- neohancoside A
- 3,7-dimethylocta-1,6-dien-3-yl 6-O-beta-D-ribopyranosyl-beta-D-allopyranoside
- beta-D-Glucopyranoside, 1-ethenyl-1,5-dimethyl-4-hexenyl 6-O-beta-D-xylopyranosyl-
- linaloyl beta-primerveroside
- linalyl 6-O-beta-D-xylopyranosyl-beta-D-glucopyranoside
- linalyl beta-primeveroside
- 134553-54-1
- 3,7-Dimethylocta-1,6-dien-3-yl 6-O-pentopyranosylhexopyranoside
- DTXSID60928670
-
- Inchi: 1S/C21H36O10/c1-5-21(4,8-6-7-11(2)3)31-20-18(27)16(25)15(24)13(30-20)10-29-19-17(26)14(23)12(22)9-28-19/h5,7,12-20,22-27H,1,6,8-10H2,2-4H3/t12-,13-,14+,15-,16+,17-,18-,19+,20+,21?/m1/s1
- InChI Key: OKNPZRJNRSGKME-XEGIVNTOSA-N
- SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO[C@H]1[C@@H]([C@H]([C@@H](CO1)O)O)O)O)O)O)OC(C=C)(C)CC/C=C(\C)/C
Computed Properties
- Exact Mass: 448.231
- Monoisotopic Mass: 448.231
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 31
- Rotatable Bond Count: 9
- Complexity: 609
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 158Ų
Experimental Properties
- Density: 1.32
- Boiling Point: 652.4°Cat760mmHg
- Flash Point: 348.3°C
- Refractive Index: 1.566
b-D-Glucopyranoside,(1R)-1-ethenyl-1,5-dimethyl-4-hexen-1-yl 6-O-b-D-xylopyranosyl- Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides of mono- and disaccharides
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Fatty acyl glycosides of mono- and disaccharides
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